Cas no 857362-69-7 (2-METHYL-2-(2-THIENYL)PROPAN-1-OL)

• Product Name: 2-METHYL-2-(2-THIENYL)PROPAN-1-OL
• CAS No: 857362-69-7
• MF: C₈H₁₂OS
• MW: 156.245281219482
• MDL: MFCD19347168
• CID: 4657483
• PubChem ID: 67484474
• Update Time: 2025-09-26

2-METHYL-2-(2-THIENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-thienyl)propan-1-ol
• 2-Methyl-2-(2-thienyl)-1-propanol
• 2-METHYL-2-(2-THIENYL)PROPAN-1-OL

• MDL： MFCD19347168
• Inchi： 1S/C8H12OS/c1-8(2,6-9)7-4-3-5-10-7/h3-5,9H,6H2,1-2H3
• InChI Key： IRJPDCQBUPZLAX-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(C)(C)CO

Additional information on 2-METHYL-2-(2-THIENYL)PROPAN-1-OL

Comprehensive Overview of 2-METHYL-2-(2-THIENYL)PROPAN-1-OL (CAS No. 857362-69-7): Properties, Applications, and Industry Insights

2-METHYL-2-(2-THIENYL)PROPAN-1-OL (CAS No. 857362-69-7) is a specialized organic compound featuring a unique molecular structure combining a thiophene ring and a branched alcohol moiety. This heterocyclic alcohol has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both thienyl and hydroxyl functional groups enables diverse chemical transformations, making it valuable for drug discovery and fine chemical synthesis.

Recent studies highlight the compound's role in developing bioactive molecules, particularly in central nervous system (CNS) drug development. Its thiophene component is known to enhance binding affinity to certain biological targets, while the sterically hindered alcohol group contributes to metabolic stability. Researchers are exploring its applications in small molecule therapeutics for neurological disorders, leveraging its balanced lipophilicity and hydrogen bonding capacity.

From a synthetic chemistry perspective, 2-METHYL-2-(2-THIENYL)PROPAN-1-OL serves as a precursor for chiral auxiliaries and asymmetric catalysts. The tertiary alcohol functionality allows for selective derivatization, while the thienyl ring participates in various cross-coupling reactions. These characteristics align with current industry demands for sustainable chemistry solutions and atom-efficient synthesis.

Material scientists have investigated CAS 857362-69-7 for its potential in organic electronics. The thiophene moiety's electron-rich nature makes it suitable for conductive polymers and organic semiconductors. When incorporated into π-conjugated systems, this compound demonstrates interesting charge transport properties, relevant for OLED technology and flexible electronics.

Quality control of 2-METHYL-2-(2-THIENYL)PROPAN-1-OL typically involves advanced analytical techniques including HPLC purity analysis, NMR spectroscopy, and mass spectrometry. The compound's stability profile under various storage conditions has been extensively studied to ensure consistent performance in research applications. Proper handling requires consideration of its hygroscopic nature and sensitivity to oxidation.

Environmental and regulatory aspects of 857362-69-7 have been evaluated in accordance with REACH compliance standards. The compound's biodegradation potential and ecotoxicological profile meet current industry benchmarks for green chemistry initiatives. Manufacturers emphasize responsible sourcing of raw materials and waste minimization in production processes.

Market analysis indicates growing demand for thiophene derivatives like 2-METHYL-2-(2-THIENYL)PROPAN-1-OL, driven by expanding applications in medicinal chemistry and advanced materials. The compound's supply chain has adapted to meet global research needs, with custom synthesis options available for specialized requirements. Recent innovations in continuous flow chemistry have improved production efficiency while maintaining high purity standards.

Future research directions for CAS 857362-69-7 include exploration of its structure-activity relationships in drug design and optimization of its photophysical properties for optoelectronic applications. The compound's molecular diversity continues to inspire novel applications in catalysis and supramolecular chemistry, positioning it as a valuable tool for interdisciplinary scientific innovation.